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Abstract
This technical guide provides a comprehensive overview of the molecular weight of

cycloundecane (C₁₁H₂₂), a saturated cyclic alkane. It details the theoretical and experimental

determination of this fundamental chemical property. This document outlines modern and

classical analytical techniques, including mass spectrometry and colligative property

measurements, offering detailed experimental protocols. All quantitative data is presented in

structured tables for clarity and comparative analysis. Furthermore, logical workflows for

molecular weight determination are visualized using Graphviz diagrams to facilitate a deeper

understanding of the processes involved.

Introduction to Cycloundecane
Cycloundecane is a cyclic organic compound with the chemical formula C₁₁H₂₂.[1][2] As a

cycloalkane, it consists of eleven carbon atoms joined in a ring, with each carbon atom

saturated with hydrogen atoms. Understanding its molecular weight is crucial for its

identification, characterization, and application in various fields of chemical research and

development.
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A summary of the key physicochemical properties of cycloundecane is provided in the table

below. These properties are essential for designing and interpreting experimental procedures

for molecular weight determination.

Property Value Unit Reference

Molecular Formula C₁₁H₂₂ - [1][2]

Molecular Weight 154.29 g/mol [1][3]

Monoisotopic Mass 154.172150702 Da [3]

Melting Point -7.3 °C [4]

Boiling Point 218.4 °C (at 760 mmHg) [4]

Density 0.79 g/cm³ [4]

Flash Point 73.7 °C [4]

Kovats Retention

Index (Standard non-

polar)

1225.4, 1292 - [3]

Theoretical Molecular Weight Calculation
The molecular weight of a compound can be calculated by summing the atomic weights of its

constituent atoms. For cycloundecane (C₁₁H₂₂), the calculation is as follows:

Atomic weight of Carbon (C): ~12.011 amu

Atomic weight of Hydrogen (H): ~1.008 amu

Molecular Weight = (11 × Atomic weight of C) + (22 × Atomic weight of H) Molecular Weight =

(11 × 12.011) + (22 × 1.008) = 132.121 + 22.176 = 154.297 g/mol

This theoretical value is in close agreement with the experimentally determined values.

Experimental Determination of Molecular Weight
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Several experimental techniques can be employed to determine the molecular weight of an

unknown compound. The choice of method depends on the physical state and properties of the

substance.

Mass Spectrometry
Mass spectrometry is a powerful analytical technique for determining the molecular weight of a

compound with high accuracy and sensitivity. For a volatile and thermally stable compound like

cycloundecane, Gas Chromatography-Mass Spectrometry (GC-MS) is the method of choice.

[1][5]

Sample Preparation: A dilute solution of cycloundecane is prepared in a volatile organic

solvent (e.g., hexane).

Injection: A small volume (typically 1 µL) of the sample solution is injected into the gas

chromatograph. The high temperature of the injection port vaporizes the sample.

Chromatographic Separation: The vaporized sample is carried by an inert carrier gas (e.g.,

helium) through a capillary column. The separation of components is based on their boiling

points and interactions with the stationary phase of the column.

Ionization: As the separated components elute from the column, they enter the mass

spectrometer's ion source. Electron Impact (EI) is a common ionization technique where

high-energy electrons bombard the molecules, leading to the formation of a molecular ion

(M⁺) and fragment ions.[6] For alkanes, the molecular ion peak can sometimes be of low

abundance.[7]

Mass Analysis: The ions are accelerated and separated based on their mass-to-charge ratio

(m/z) by a mass analyzer (e.g., a quadrupole).

Detection: A detector records the abundance of each ion at a specific m/z ratio. The resulting

mass spectrum shows the relative abundance of various ions. The peak with the highest m/z

value often corresponds to the molecular ion, from which the molecular weight is determined.

The primary output of a GC-MS experiment is a chromatogram and a mass spectrum. The

mass spectrum of cycloundecane will show a molecular ion peak at an m/z value

corresponding to its molecular weight (~154.3).
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Ion m/z Description

Molecular Ion (M⁺) ~154.3

Represents the intact

cycloundecane molecule with

one electron removed.

Fragment Ions < 154.3

Result from the fragmentation

of the molecular ion. The

fragmentation pattern is

characteristic of the

compound's structure.

Colligative Properties Method: Freezing Point
Depression
For non-volatile solutes, colligative properties such as freezing point depression can be used to

determine the molecular weight.[8]

Solvent Freezing Point: The freezing point of a pure solvent (e.g., benzene or cyclohexane)

is accurately measured.

Solution Preparation: A known mass of cycloundecane is dissolved in a known mass of the

solvent.

Solution Freezing Point: The freezing point of the resulting solution is measured. The

freezing point of the solution will be lower than that of the pure solvent.

Calculation: The depression in freezing point (ΔTf) is used to calculate the molality (m) of the

solution using the formula: ΔTf = Kf × m where Kf is the cryoscopic constant of the solvent.

From the molality, the number of moles of the solute (cycloundecane) is determined, and

subsequently, the molecular weight is calculated by dividing the mass of the solute by the

number of moles.
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The following diagram illustrates the general workflow for determining the molecular weight of

an unknown compound.

Unknown Compound

Determine Physical State
(Solid, Liquid, Gas)

Is the compound volatile?

Mass Spectrometry (e.g., GC-MS)

Yes

Colligative Properties
(e.g., Freezing Point Depression)

No

Molecular Weight Determination

Sample Preparation
(Cycloundecane in Hexane) Injection into GC Chromatographic Separation Electron Impact Ionization Mass Analysis (m/z) Detection Mass Spectrum & Molecular Weight
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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